Cas no 16789-26-7 (Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester)
16789-26-7 structure
Product Name:Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester
CAS No:16789-26-7
MF:C10H20O7P2
MW:314.209125518799
CID:175271
PubChem ID:152192
Update Time:2025-04-19
Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester
- 3,7-dimethylocta-1,6-dien-3-yl phosphono hydrogen phosphate
- linalyl pyrophosphate
- Linalool pyrophosphate
- Linalyl diphosphate
- Linaoylpyrophosphat
- DTXSID20937405
- LPP
- Q27107215
- 16789-26-7
- AC1L47V5
- CHEBI:6468
- Linaloyl diphosphate
- (1,5-dimethyl-1-vinyl-hex-4-enyl) phosphono hydrogen phosphate
- Diphosphoric acid, mono(1-ethenyl-1,5-dimethyl-4-hexenyl) ester
- 3,7-Dimethylocta-1,6-dien-3-yl trihydrogen diphosphate
- cisoid 3,7-dimethylocta-1,6-dien-3-yl diphosphate
- transoid 3,7-dimethylocta-1,6-dien-3-yl diphosphate
- C05308
- SCHEMBL2598279
-
- Inchi: 1S/C10H20O7P2/c1-5-10(4,8-6-7-9(2)3)16-19(14,15)17-18(11,12)13/h5,7H,1,6,8H2,2-4H3,(H,14,15)(H2,11,12,13)
- InChI Key: UOJPTUWXHXNLDB-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OP(=O)(O)O)OC(C=C)(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 314.06800
- Monoisotopic Mass: 314.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.333
- Boiling Point: 465.4°Cat760mmHg
- Flash Point: 235.2°C
- Refractive Index: 1.504
- PSA: 132.91000
- LogP: 2.90380
Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester Customs Data
- HS CODE:2905290000
- Customs Data:
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Diphosphoric acid,mono(1-ethenyl-1,5-dimethyl-4-hexen-1-yl) ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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